Cas no 1804868-71-0 (Ethyl 2-(difluoromethyl)-5-methoxy-6-nitropyridine-3-acetate)

• Product Name: Ethyl 2-(difluoromethyl)-5-methoxy-6-nitropyridine-3-acetate
• CAS No: 1804868-71-0
• MF: C₁₁H₁₂F₂N₂O₅
• MW: 290.220190048218
• CID: 4803917
• Update Time: 2025-06-13

Ethyl 2-(difluoromethyl)-5-methoxy-6-nitropyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-5-methoxy-6-nitropyridine-3-acetate

• Inchi： 1S/C11H12F2N2O5/c1-3-20-8(16)5-6-4-7(19-2)11(15(17)18)14-9(6)10(12)13/h4,10H,3,5H2,1-2H3
• InChI Key： SAZAHVWYYYXVBN-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(=C([N+](=O)[O-])N=1)OC)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 350
• XLogP3: 1.8
• Topological Polar Surface Area: 94.2

Additional information on Ethyl 2-(difluoromethyl)-5-methoxy-6-nitropyridine-3-acetate

Comprehensive Overview of Ethyl 2-(difluoromethyl)-5-methoxy-6-nitropyridine-3-acetate (CAS No. 1804868-71-0)

Ethyl 2-(difluoromethyl)-5-methoxy-6-nitropyridine-3-acetate (CAS No. 1804868-71-0) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the nitropyridine class, characterized by its unique difluoromethyl and methoxy functional groups, which enhance its reactivity and biological activity. Its molecular structure, featuring a nitro group at the 6-position and an ester moiety, makes it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated pyridines has surged due to their role in drug discovery and crop protection. Researchers are particularly interested in Ethyl 2-(difluoromethyl)-5-methoxy-6-nitropyridine-3-acetate for its potential as a building block in the synthesis of bioactive molecules. Its difluoromethyl group is known to improve metabolic stability and bioavailability, making it a hotspot in medicinal chemistry. This aligns with the growing trend of fluorine-containing compounds in the pharmaceutical industry, where 20-30% of newly approved drugs now incorporate fluorine atoms.

The compound's CAS No. 1804868-71-0 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its nitropyridine core is also pivotal in designing kinase inhibitors and antimicrobial agents, addressing global challenges like antibiotic resistance. Additionally, the methoxy group contributes to its solubility and pharmacokinetic properties, a key consideration in modern drug design.

From an industrial perspective, Ethyl 2-(difluoromethyl)-5-methoxy-6-nitropyridine-3-acetate is synthesized through multi-step organic reactions, often involving Pd-catalyzed cross-coupling or nucleophilic aromatic substitution. Its purity and stability are critical for scaling up production, with HPLC and NMR being standard analytical tools for quality control. Environmental sustainability is another focus area, with green chemistry principles being applied to reduce waste in its synthesis.

In agrochemical applications, this compound's nitro and difluoromethyl groups are leveraged to develop next-generation pesticides and herbicides. Its mode of action often targets enzyme pathways in pests, offering selectivity and reduced environmental impact. This resonates with the increasing consumer demand for eco-friendly crop protection solutions.

For researchers exploring CAS No. 1804868-71-0, databases like SciFinder and Reaxys provide detailed spectral data and synthetic protocols. Patent literature reveals its use in anticancer drug candidates and anti-inflammatory agents, highlighting its versatility. As the scientific community prioritizes fragment-based drug design, this compound's modular structure positions it as a promising scaffold.

In summary, Ethyl 2-(difluoromethyl)-5-methoxy-6-nitropyridine-3-acetate exemplifies the intersection of synthetic chemistry and life sciences. Its CAS No. 1804868-71-0 serves as a gateway to innovations in healthcare and agriculture, driven by the strategic incorporation of fluorine and nitro functionalities. Ongoing research will likely uncover further applications, solidifying its role in advancing molecular science.